![molecular formula C9H16O3 B1529400 1,9-Dioxaspiro[5.5]undecan-4-ol CAS No. 1341961-33-8](/img/structure/B1529400.png)
1,9-Dioxaspiro[5.5]undecan-4-ol
Overview
Description
1,9-Dioxaspiro[5.5]undecan-4-ol is a chemical compound with the CAS Number: 1341961-33-8 . It has a molecular weight of 172.22 and its IUPAC name is 1,9-dioxaspiro[5.5]undecan-4-ol . It is in the form of an oil .
Molecular Structure Analysis
The InChI code for 1,9-Dioxaspiro[5.5]undecan-4-ol is 1S/C9H16O3/c10-8-1-4-12-9(7-8)2-5-11-6-3-9/h8,10H,1-7H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
As mentioned earlier, 1,9-Dioxaspiro[5.5]undecan-4-ol is an oil with a molecular weight of 172.22 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
- 1,9-Dioxaspiro[5.5]undecan-4-ol is a chemical compound with the CAS Number: 1341961-33-8 . It is often used in chemical synthesis .
- The compound is an oil with a molecular weight of 172.22 .
- A study explored the conformations of 1,7-dioxaspiro[5.5]undecane (a similar compound) and its stepwise solvation by up to 5 water molecules using supersonic-jet Fourier transform microwave spectroscopy .
- The rotational spectra of the most stable structures of the monomer, monohydrate, and dihydrate were observed and assigned .
- The interactions between water and the 1,7-dioxaspiro[5.5]undecane monomer, as well as those between water molecules, were revealed .
- The O w H⋯O 1,7-dioxaspiro[5.5]undecane, O w H⋯O w, and CH⋯O w hydrogen bonds play a prominent role in structural stability .
Chemical Synthesis
Physical Chemistry
- A study explored the conformations of 1,7-dioxaspiro[5.5]undecane (a similar compound) and its stepwise solvation by up to 5 water molecules using supersonic-jet Fourier transform microwave spectroscopy . The rotational spectra of the most stable structures of the monomer, monohydrate, and dihydrate were observed and assigned . The interactions between water and the 1,7-dioxaspiro[5.5]undecane monomer, as well as those between water molecules, were revealed . The O w H⋯O 1,7-dioxaspiro[5.5]undecane, O w H⋯O w, and CH⋯O w hydrogen bonds play a prominent role in structural stability .
- 1,7-dioxaspiro[5.5]undecan-3- and -4-ols, similar compounds to 1,9-Dioxaspiro[5.5]undecan-4-ol, have been isolated from the rectal glands of the female olive fly and used in the synthesis of sex pheromones .
Chemical Synthesis
Physical Chemistry
Pheromone Synthesis
Ligand Synthesis
properties
IUPAC Name |
1,9-dioxaspiro[5.5]undecan-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c10-8-1-4-12-9(7-8)2-5-11-6-3-9/h8,10H,1-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTNUVLZINIDTRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCOCC2)CC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,9-Dioxaspiro[5.5]undecan-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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